2-Hydroxy-5-(2-methylthiophenyl)pyridine

• IUPAC Name: 5-(2-methylsulfanylphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C12H11NOS/c1-15-11-5-3-2-4-10(11)9-6-7-12(14)13-8-9/h2-8H,1H3,(H,13,14)
• InChI Key: MRZPPFQKCZSPNP-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1C2=CNC(=O)C=C2
• Molecular Formula: C12H11NOS
• Molecular Weight: 217.29 g/mol
• CAS No.: 1111109-64-8

Description

2-Hydroxy-5-(2-methylthiophenyl)pyridine is a pyridine derivative characterized by a hydroxyl group at the 2-position and a 2-methylthiophenyl substituent at the 5-position of the pyridine ring. This compound is of interest in medicinal chemistry due to the pharmacological relevance of pyridine derivatives, which are frequently explored as kinase inhibitors, antimicrobial agents, or metabolic intermediates .

Preparation Methods

The synthesis of 2-Hydroxy-5-(2-methylthiophenyl)pyridine involves several steps. One common method includes the reaction of 2-aminopyridine with 2-methylthiophenol under specific conditions. The reaction typically requires a catalyst and is carried out in an organic solvent. The product is then purified through recrystallization.

Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for large-scale production. These optimizations might include the use of continuous flow reactors and more efficient purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

2-Hydroxy-5-(2-methylthiophenyl)pyridine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride.

Substitution: The compound can undergo substitution reactions, particularly at the hydroxyl group, using reagents like alkyl halides or acyl chlorides.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield sulfoxides or sulfones, while substitution reactions could produce ethers or esters .

Scientific Research Applications

2-Hydroxy-5-(2-methylthiophenyl)pyridine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of 2-Hydroxy-5-(2-methylthiophenyl)pyridine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Key Observations :

• Electron-withdrawing vs.
• Lipophilicity : The methylthio group in 2-Hydroxy-5-(2-methylthiophenyl)pyridine increases lipophilicity compared to the methoxy (–OMe) or sulfonamide (–SO₂NH) groups in other analogs, which may enhance cellular uptake .
• Solubility : Salazosulfapyridine’s sulfonamide group improves solubility in alkaline solutions, a property critical for its use as an oral antibiotic .

Metabolic and Toxicological Considerations

• The methylthio group may undergo oxidative metabolism to sulfoxide or sulfone derivatives, affecting toxicity profiles. This contrasts with fluorine-substituted analogs (e.g., 2-Fluoro-5-(methylthio)pyridine), where fluorine’s metabolic stability could reduce toxicity risks .
• Salazosulfapyridine’s sulfonamide group is associated with hypersensitivity reactions, suggesting that sulfur-containing substituents require careful toxicological evaluation .